Cas no 62600-73-1 ((2R)-2-(4-methoxyphenyl)oxirane)

• Product Name: (2R)-2-(4-methoxyphenyl)oxirane
• CAS No: 62600-73-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 57888
• PubChem ID: 38989061
• Update Time: 2025-07-23

(2R)-2-(4-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (R)-(4-Methoxyphenyl)oxirane
• (2R)-2-(4-methoxyphenyl)oxirane
• (R)-2-(4-methoxyphenyl)oxirane
• U340
• Oxirane,(4-methoxyphenyl)-, (2R)- (9CI)
• Oxirane, (4-methoxyphenyl)-, (R)-
• AKOS015890101
• CS-0302660
• (r)-4-methoxy-phenyl oxiran
• DTXSID30653407
• 62600-73-1
• EN300-125550

• MDL： MFCD03788741
• Inchi： 1S/C9H10O2/c1-10-8-4-2-7(3-5-8)9-6-11-9/h2-5,9H,6H2,1H3/t9-/m0/s1
• InChI Key： ARHIWOBUUAPVTB-VIFPVBQESA-N
• SMILES： O1C[C@H]1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76000
• LogP: 1.76650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2R)-2-(4-methoxyphenyl)oxirane

Recent Advances in the Study of (2R)-2-(4-methoxyphenyl)oxirane (CAS: 62600-73-1) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-(4-methoxyphenyl)oxirane (CAS: 62600-73-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This epoxide derivative, characterized by its chiral center and methoxy-substituted aromatic ring, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the development of enzyme inhibitors and chiral ligands for asymmetric catalysis.

One of the most notable advancements in the study of (2R)-2-(4-methoxyphenyl)oxirane is its role in the synthesis of β-adrenergic receptor antagonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be efficiently transformed into chiral β-blockers with high enantiomeric purity. The researchers employed a novel enzymatic resolution technique to achieve this, highlighting the compound's utility in stereoselective synthesis. Furthermore, the study reported that the resulting β-blockers exhibited improved pharmacokinetic properties compared to their racemic counterparts.

In addition to its pharmaceutical applications, (2R)-2-(4-methoxyphenyl)oxirane has been investigated for its potential in chemical biology. A recent preprint on bioRxiv detailed its use as a probe to study epoxide hydrolases, enzymes involved in xenobiotic metabolism. The study utilized kinetic assays and molecular docking simulations to elucidate the binding interactions between the compound and human epoxide hydrolase 1 (EPHX1). These findings could pave the way for the development of new inhibitors targeting EPHX1, which is implicated in inflammatory diseases and cancer.

Another area of interest is the compound's application in green chemistry. A 2022 paper in ACS Sustainable Chemistry & Engineering reported a solvent-free synthesis of (2R)-2-(4-methoxyphenyl)oxirane using a heterogeneous catalyst. This method not only improved the yield and enantioselectivity but also reduced the environmental impact of the synthesis process. The study emphasized the growing importance of sustainable practices in the production of chiral epoxides, which are critical intermediates in the pharmaceutical industry.

Despite these promising developments, challenges remain in the large-scale production and application of (2R)-2-(4-methoxyphenyl)oxirane. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. A 2023 review in Chemical Research in Toxicology highlighted the need for comprehensive toxicological studies to assess the safety of this compound and its derivatives. Such studies are essential to ensure its suitability for clinical applications.

In conclusion, (2R)-2-(4-methoxyphenyl)oxirane (CAS: 62600-73-1) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate, coupled with its potential therapeutic applications, makes it a valuable compound for future studies. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and expand its utility in drug discovery and development.